1-{2-[(1-cyclopentyl-4-piperidinyl)oxy]-5-methoxybenzoyl}-4-(cyclopropylmethyl)piperazine

• IUPAC Name: [2-(1-cyclopentylpiperidin-4-yl)oxy-5-methoxyphenyl]-[4-(cyclopropylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C26H39N3O3/c1-31-23-8-9-25(32-22-10-12-28(13-11-22)21-4-2-3-5-21)24(18-23)26(30)29-16-14-27(15-17-29)19-20-6-7-20/h8-9,18,20-22H,2-7,10-17,19H2,1H3
• InChI Key: XRSUHWNYTNDMLI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC2CCN(CC2)C3CCCC3)C(=O)N4CCN(CC4)CC5CC5
• Molecular Formula: C26H39N3O3
• Molecular Weight: 441.6 g/mol

Description

The compound is a derivative of piperazine, which is a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions in the ring. Piperazine derivatives are often used in the synthesis of pharmaceuticals and other organic compounds.

Synthesis Analysis

The synthesis of piperazine derivatives can involve various methods, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a piperazine core, with various substituents attached to the nitrogen atoms in the ring. The exact structure would depend on the specific locations and orientations of these substituents.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including those typical of other amines and heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of polar functional groups can influence the compound’s solubility in water or organic solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with. Many piperazine derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

The future directions in the study of piperazine derivatives could involve the synthesis of new derivatives with improved properties, the exploration of new synthetic methods, and the investigation of their biological activities.